Tetrabutylammonium hexafluorophosphate

Description

Tetrabutylammonium hexafluorophosphate (NBu4PF6) is a salt commonly utilized as an electrolyte in nonaqueous electrochemistry . Appearing as a white powder, it exhibits high solubility in polar organic solvents like acetone and acetonitrile . The compound consists of a positively charged tetrabutylammonium cation and a weakly basic hexafluorophosphate anion, both of which are chemically inert . This inertness allows the salt to function as a supporting electrolyte across a broad potential range, crucial for electrochemical experiments . To ensure the reliability of these experiments, tetrabutylammonium hexafluorophosphate is often purified through recrystallization .

Beyond its role in electrochemistry, tetrabutylammonium hexafluorophosphate has applications in other chemical processes. For instance, it can serve as a supporting electrolyte in cyclic voltammetric studies . It can also be employed as a reactant in the synthesis of fluorescent nanofibrous sensing films designed for detecting nitro-explosive vapors .

However, it is important to note that tetrabutylammonium hexafluorophosphate can be harmful . It acts as an irritant to the eyes, skin, and respiratory system, and can cause severe eye irritation . Ingestion may also be harmful . Proper handling and safety precautions are therefore essential when working with this chemical.

• CAS No.: 3109-63-5
• Product Name: Tetrabutylammonium hexafluorophosphate
• Molecular Formula: C16H36F6NP
• Molecular Weight: 387.43 g/mol
• IUPAC Name: tetrabutylazanium;hexafluorophosphate
• Standard InChI: InChI=1S/C16H36N.F6P/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-7(2,3,4,5)6/h5-16H2,1-4H3;/q+1;-1
• Standard InChIKey: BKBKEFQIOUYLBC-UHFFFAOYSA-N
• SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.F[P-](F)(F)(F)(F)F
• Synonyms: tetra-n-butylammonium dodecylsulfate; tetra-n-butylammonium hexafluorophosphate; tetrabutylammonium; tetrabutylammonium azide; tetrabutylammonium bromide; tetrabutylammonium chloride; tetrabutylammonium cyanide; tetrabutylammonium fluoride; tetrabutylammonium hydrogen sulfate; tetrabutylammonium hydroxide; tetrabutylammonium iodide; tetrabutylammonium monophosphate; tetrabutylammonium nitrate; tetrabutylammonium perchlorate; tetrabutylammonium sulfate; tetrabutylammonium sulfate (1:1), sodium salt
• PubChem Compound: 165075
• Last Modified: Aug 15 2023